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Compound of Interest

Compound Name: Fmoc-Dap(Z)-OH

Cat. No.: B557060 Get Quote

Essential Safety and Handling Guide for Fmoc-
Dap(Z)-OH
For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like Fmoc-Dap(Z)-OH are paramount for laboratory safety and

environmental responsibility. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans for Fmoc-Dap(Z)-OH.

Physicochemical and Safety Data
A summary of the relevant physical, chemical, and safety properties of Fmoc-Dap(Z)-OH is

presented below. Understanding these properties is crucial for making informed decisions on

its proper handling and disposal.
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Property Value

Chemical Name Nα-Fmoc-Nβ-Z-L-2,3-diaminopropionic acid

Synonyms Fmoc-3-(Z-amino)-L-alanine

CAS Number 204316-36-9[1][2]

Molecular Formula C₂₆H₂₄N₂O₆[2]

Molecular Weight 460.48 g/mol [1]

Form Powder[1]

Assay ≥95.0%[1]

Storage Temperature 2-8°C[3]

Personal Protective Equipment (PPE) Eyeshields, Gloves, Type N95 (US) respirator[1]

First Aid Measures

Skin contact: Immediately wash with copious

amounts of water for at least 15 minutes. Eye

contact: Immediately flush with copious amounts

of water for at least 15 minutes. Inhalation:

Remove to fresh air. Seek medical attention if

irritation persists or in severe cases.[4]

Disposal

Mix with an inert absorbent material, sweep up,

and keep in a tightly closed container for

disposal. Do not allow material to enter drains or

water courses.[4]

Operational Plan for Handling and Use in Solid-
Phase Peptide Synthesis (SPPS)
Fmoc-Dap(Z)-OH is primarily used in Fmoc solid-phase peptide synthesis (SPPS). The

following is a step-by-step guide for its safe handling and incorporation into a peptide chain.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/74242
https://chempep.com/product/fmoc-dapz-oh/
https://chempep.com/product/fmoc-dapz-oh/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/74242
https://www.sigmaaldrich.com/HK/zh/product/aldrich/74242
https://www.sigmaaldrich.com/HK/zh/product/aldrich/74242
https://www.bldpharm.com/products/204316-36-9.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/74242
https://cn.canbipharm.com/uploads/chemicals/pdf/Combi-Blocks204316-36-9.pdf
https://cn.canbipharm.com/uploads/chemicals/pdf/Combi-Blocks204316-36-9.pdf
https://www.benchchem.com/product/b557060?utm_src=pdf-body
https://cn.canbipharm.com/uploads/chemicals/pdf/Combi-Blocks204316-36-9.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure that an eyewash station and safety shower are readily accessible.

Wear appropriate Personal Protective Equipment (PPE): a laboratory coat, chemical-

resistant gloves (e.g., nitrile), and safety goggles.[4] For weighing and handling the powder,

a type N95 respirator is recommended to avoid inhalation.[1]

2. Weighing and Dissolution:

Carefully weigh the required amount of Fmoc-Dap(Z)-OH powder in a disposable weigh boat

inside the chemical fume hood to minimize dust generation.

Dissolve the Fmoc-Dap(Z)-OH in a suitable solvent, typically N,N-Dimethylformamide

(DMF), for use in the peptide synthesizer or manual coupling reaction.

3. Solid-Phase Peptide Synthesis (SPPS) Workflow:

The incorporation of Fmoc-Dap(Z)-OH into a growing peptide chain follows the standard Fmoc-

SPPS cycle. This process involves the sequential addition of amino acids to a solid support

(resin).[5][6]

Resin Preparation: The synthesis begins with a resin support, which is swelled in a suitable

solvent like DMF.[7]

Fmoc Deprotection: The Fmoc protecting group from the N-terminus of the resin-bound

peptide is removed using a solution of 20% piperidine in DMF.[7] This exposes a free amine

for the next coupling step.

Washing: The resin is thoroughly washed with DMF to remove residual piperidine and by-

products.[7]

Amino Acid Coupling: The prepared solution of Fmoc-Dap(Z)-OH is activated with a coupling

reagent (e.g., HCTU, HATU) and a base (e.g., DIPEA, collidine) and then added to the resin.

[7][8] The reaction forms a new peptide bond.

Washing: The resin is washed again with DMF to remove any unreacted reagents and by-

products.[7]
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This cycle of deprotection, washing, coupling, and washing is repeated for each subsequent

amino acid in the peptide sequence.

Disposal Plan
Proper disposal of Fmoc-Dap(Z)-OH and related waste is crucial to prevent environmental

contamination and ensure laboratory safety.

Solid Waste:

Collect unused Fmoc-Dap(Z)-OH powder and any contaminated disposable items (e.g.,

weigh boats, gloves, paper towels) in a designated, clearly labeled, and sealed container

for solid chemical waste.

Liquid Waste:

Solutions containing Fmoc-Dap(Z)-OH, as well as waste from the washing and

deprotection steps of SPPS (containing DMF, piperidine, etc.), should be collected in a

separate, labeled, and sealed container for liquid chemical waste. This is typically

categorized as non-halogenated solvent waste.

Containerization and Storage:

Use chemically resistant containers that can be securely sealed.

Clearly label the waste container with "Hazardous Waste," the chemical name "Fmoc-
Dap(Z)-OH," and any other identifiers required by your institution's waste management

program.

Store the sealed waste containers in a designated, well-ventilated, and secure area away

from incompatible materials, awaiting pickup by a certified chemical waste disposal

service.

Workflow for Safe Handling of Fmoc-Dap(Z)-OH
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Caption: Safe handling workflow for Fmoc-Dap(Z)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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